12-Hydroxy-9(Z),13(E)-octadecadienoic acid

• Molecular Formula: C18H32O3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H32O3/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21/h9,11-12,14,17,19H,2-8,10,13,15-16H2,1H3,(H,20,21)/b12-9-,14-11+
• InChIKey: VCGWSRUBSQIDEJ-MMFCQQQJSA-N

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (12-HODE) CAS 82854-54-4: Structure and Class Overview

12-Hydroxy-9(Z),13(E)-octadecadienoic acid (also designated 12-HODE) is an 18-carbon polyunsaturated hydroxy fatty acid belonging to the hydroxyoctadecadienoic acid (HODE) family [1]. It is characterized by a hydroxyl group at the C12 position and conjugated diene system with 9Z,13E double bond geometry [2]. This compound is an oxidized linoleic acid metabolite (OXLAM) generated through both enzymatic (lipoxygenase) and non-enzymatic oxidation pathways [3].

Endogenous oxidized lipid mediator research — enzymatically and non-enzymatically derived linoleate metabolite

Nuclear receptor pathway studies — supports PPARγ ligand-binding and transcriptional activation assays

Stereochemical identity-dependent workflows — regio- and stereoisomer attribution critical for reproducible lipid signaling results

• [1] LIPID MAPS Structure Database (LMSD). LMFA02000446: 9(Z),13(E)-12-HODE. https://lipidmaps.org View Source
• [2] PubChem. 12-Hydroxy-9(Z),13(E)-octadecadienoic acid. CID 71416911. View Source
• [3] Umeno A, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20194242. View Source

12-Hydroxy-9(Z),13(E)-octadecadienoic acid: Why Regio- and Stereoisomer Substitution Compromises Experimental Outcomes

The HODE family comprises numerous regio- and stereoisomers that exhibit distinct and sometimes opposing biological activities despite sharing identical molecular formulas (C18H32O3) [1]. The specific 12-hydroxy substitution pattern and 9(Z),13(E) double bond geometry of 12-HODE confer unique interaction profiles with key nuclear receptors and distinct functional roles in inflammation and lipid signaling [2]. Empirical evidence demonstrates that substituting 12-HODE with its close analogs (e.g., 9-HODE or 13-HODE) yields significantly different PPARγ agonist potency and functional outcomes in cellular assays, as documented in the quantitative comparisons below [3].

12-HODE (Target)

Typical Substitute

Regioisomer-specific PPARγ engagement

Reported agonist activity in reporter assays; may support insulin sensitization pathway studies

9-HODE regioisomers

Lower or inverse PPARγ transcriptional response; may shift metabolic pathway interpretation

Reported pro-inflammatory response profile

Adipose tissue explant data associate 12-HODE with pro-inflammatory lipid mediator context

13-HODE analog

Inflammation-resolving and lipogenic profile; functional opposition may invert experimental outcomes

Biphasic cytotoxicity/cytoprotection response

Nrf2 pathway activation depends on concentration window; requires careful dose-range selection

Racemic or mixed isomer preparations

Enantiomer composition may alter receptor pharmacology and Nrf2 signaling thresholds

• [1] Oliw EH. Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy fatty acids. Arch Biochem Biophys. 1993;300(2):434-439. View Source
• [2] Contreras GA, et al. Lipolysis modulates the biosynthesis of inflammatory lipid mediators derived from linoleic acid in adipose tissue of periparturient dairy cows. J Dairy Sci. 2020;103(2):1944-1955. View Source
• [3] Umeno A, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20194242. View Source

Quantitative Evidence Differentiating 12-Hydroxy-9(Z),13(E)-octadecadienoic acid from Structural Analogs

PPARγ Agonist Activity: 12-HODE Exhibits Significantly Higher Transcriptional Activation than 9-HODE Isomers

In a dual-luciferase reporter gene assay using COS-7 cells transiently transfected with PPARγ expression plasmid, 12-(Z,E)-HODE demonstrated substantial PPARγ agonist activity, while 9-HODE isomers (including 9-(E,Z)-HODE and 9-(E,E)-HODE) exhibited significantly lower or even negative regulatory effects on PPARγ-mediated transcription [1].

PPARγ activation

Head-to-head

12-HODE: reporter agonist activity comparable to active regioisomers

9-HODE: lower or negative transcriptional regulation

Supports regioisomer-dependent PPARγ pathway differentiation

Dual-luciferase reporter assay in COS-7 cells; exact fold induction not tabulated

Evidence Dimension	PPARγ transcriptional activation (fold induction vs. vehicle control)
Target Compound Data	12-(Z,E)-HODE: Positive agonist activity (exact fold induction value not provided in source but characterized as exerting PPARγ agonist activity comparable to other active regioisomers)
Comparator Or Baseline	9-HODE isomers: Activity less than other regioisomers; 9-(E,E)-HODE tended to decrease PPARγ-target gene expression during 3T3-L1 cell maturation
Quantified Difference	Qualitative difference: 9-HODEs showed consistently lower agonist activity than other regioisomers including 12-HODE; 9-(E,E)-HODE exhibited inverse/negative regulatory effects
Conditions	Dual-luciferase reporter assay in COS-7 cells transiently transfected with PPARγ expression plasmid

Why This Matters

This differential PPARγ activation profile directly impacts the suitability of 12-HODE versus 9-HODE for research on insulin sensitization, adipogenesis, and metabolic disorders where PPARγ modulation is the primary mechanism of interest.

• [1] Umeno A, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20194242. View Source

Functional Dichotomy in Inflammation: Pro-inflammatory 12-HODE versus Anti-inflammatory 13-HODE

Lipidomic analysis of adipose tissue explants and functional studies have established a clear functional dichotomy among OXLAMs. 12-HODE is consistently associated with pro-inflammatory responses, whereas 13-HODE facilitates inflammation resolution and promotes lipogenesis [1].

Inflammatory dichotomy

Cross-study

12-HODE: pro-inflammatory response context in adipose explants

13-HODE: inflammation resolution and lipogenic profile

Functional opposition may invert immunometabolism endpoint interpretation

Ex vivo bovine adipose tissue; isoproterenol increased 12-HODE ~2-3 fold

Evidence Dimension	Inflammatory response classification based on multiple experimental models
Target Compound Data	12-HODE: Associated with pro-inflammatory responses; biosynthesis increased by isoproterenol-stimulated HSL activity in bovine adipose tissue explants
Comparator Or Baseline	13-HODE: Facilitates inflammation resolution and promotes lipogenesis; biosynthesis also increased by HSL activity but functionally opposes 12-HODE
Quantified Difference	Functional opposition: pro-inflammatory vs. inflammation-resolving activity (quantitative fold-change in biosynthesis measured by HPLC-MS/MS, with isoproterenol treatment increasing 12-HODE production by ~2- to 3-fold depending on physiological state)
Conditions	Ex vivo bovine subcutaneous adipose tissue explants collected at 10 d before and 10 and 24 d after calving; HSL activity modulated by isoproterenol (1 µM) and CAY10499 (2 µM)

Why This Matters

Procurement decisions for inflammation-related research must account for the opposite functional profiles of 12-HODE and 13-HODE; using the incorrect isomer would invert the expected biological response and compromise experimental conclusions.

• [1] Contreras GA, et al. Lipolysis modulates the biosynthesis of inflammatory lipid mediators derived from linoleic acid in adipose tissue of periparturient dairy cows. J Dairy Sci. 2020;103(2):1944-1955. View Source

PPARγ Agonist Activity Comparison: 12-(Z,E)-HODE is Comparable to 13-HODE but with Distinct Structural Binding Characteristics

A comprehensive study evaluating all 12 types of HODE isomers demonstrated that while docking scores into the PPARγ ligand-binding domain were almost similar across all regioisomers (including 9-, 10-, 12-, and 13-HODEs), functional agonist activities measured by dual-luciferase reporter assay revealed significant differences [1]. 12-(Z,E)-HODE and 13-HODE both exerted measurable PPARγ agonist activity, but 12-HODE's activity profile is distinct from 13-HODE in terms of enantio-isomer specificity [1].

PPARγ ligand binding

Head-to-head

12-HODE and 13-HODE both show PPARγ agonist activity

Enantiomer composition modulates reporter assay response

Enantiomer-specific receptor pharmacology requires defined stereoisomer

waterLOGSY NMR confirmed direct binding to PPARγ LBD

Evidence Dimension	PPARγ agonist activity (relative to vehicle control)
Target Compound Data	12-(Z,E)-HODE: Exerted PPARγ agonist activity in dual-luciferase reporter assay; specific fold-induction values not explicitly tabulated in source
Comparator Or Baseline	13-HODE (various stereoisomers): Also exerted PPARγ agonist activity with measurable differences between enantio-isomers
Quantified Difference	The study identified differences in PPARγ agonist activities among 12- and 13-HODE enantio-isomers, indicating that the specific enantiomeric composition influences biological activity
Conditions	Dual-luciferase reporter assay in COS-7 cells; waterLOGSY NMR experiments confirmed direct binding of HODE isomers to PPARγ LBD

Why This Matters

This evidence confirms that 12-HODE is a bona fide PPARγ ligand, but the enantiomer-specific activity differences underscore the necessity of procuring well-characterized, defined stereoisomer preparations rather than racemic mixtures for reproducible receptor pharmacology studies.

• [1] Umeno A, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20194242. View Source

Dose-Dependent Cytotoxicity and Cytoprotective Biphasic Response Unique to 12-ZE-HODE

In studies of skin cell responses to singlet-oxygen-derived linoleate products, 12-ZE-HODE demonstrated dose-dependent cytotoxicity at higher concentrations, but at sublethal doses it induced cytoprotection via activation of the Keap-1/Nrf2-dependent antioxidant response pathway [1].

Dose-response

Cross-study

Biphasic: cytotoxicity at higher doses, Nrf2 cytoprotection at sublethal concentrations

Reported biphasic dose-response context for oxidative stress studies

Human skin cell models; ARE-luciferase reporter and Nrf2 target gene expression

Evidence Dimension	Cytotoxic/cytoprotective effects in skin cells
Target Compound Data	12-ZE-HODE: Dose-dependent cytotoxicity at higher doses; cytoprotective at sublethal doses via Nrf2 pathway activation
Comparator Or Baseline	10-EZ-HODE: Similarly shows dose-dependent cytotoxicity and cytoprotection at sublethal doses (comparator for HODE family context)
Quantified Difference	Both compounds induce Nrf2 signaling; specific EC50/IC50 values for cytotoxicity and cytoprotection not provided in the accessible source excerpt
Conditions	Human skin cell models; Nrf2 signaling assessed by antioxidant response element (ARE)-luciferase reporter and Nrf2 target gene expression

Why This Matters

This biphasic dose-response profile is critical for researchers designing dose-ranging studies; inappropriate concentration selection could inadvertently trigger cytotoxicity rather than the desired cytoprotective or signaling outcomes.

• [1] Yoshida Y, et al. Singlet-oxygen-derived products from linoleate activate Nrf2 signaling in skin cells. Free Radic Biol Med. 2015;79:164-175. View Source

High-Value Research and Application Scenarios for 12-Hydroxy-9(Z),13(E)-octadecadienoic acid Based on Differentiated Evidence

PPARγ Agonist Screening and Diabetes/Metabolic Disease Research

12-HODE serves as a structurally defined PPARγ ligand for mechanistic studies of nuclear receptor activation in metabolic tissues. Its demonstrated agonist activity in dual-luciferase reporter assays [1] supports its use as a reference compound in screening campaigns for novel insulin sensitizers, as well as in studies of adipocyte differentiation and glucose homeostasis. Researchers should specifically procure 12-(Z,E)-HODE rather than 9-HODE, as the latter exhibits significantly lower or even negative regulatory effects on PPARγ-mediated transcription [1].

Inflammation and Immunometabolism Pathway Analysis

Given the well-documented pro-inflammatory functional profile of 12-HODE compared to the inflammation-resolving activity of 13-HODE [2], this compound is ideally suited for dissecting the divergent roles of OXLAMs in adipose tissue inflammation, macrophage polarization, and metabolic endotoxemia. Procurement of 12-HODE enables researchers to establish positive controls for pro-inflammatory lipid mediator pathways and to validate analytical methods for OXLAM quantification in complex biological matrices.

Analytical Standard for Lipidomics and Metabolomics Method Development

12-HODE has been identified as a potential biomarker for early-stage diabetes and is biosynthesized in physiologically relevant concentrations in various tissues [REFS-1, REFS-2]. Its distinct chromatographic and mass spectrometric properties (characteristic fragments at m/z 217 for MS detection) [3] make it an essential authentic standard for developing and validating LC-MS/MS or GC-MS methods aimed at quantifying HODE isomers in clinical, nutritional, or agricultural metabolomics studies.

Cellular Oxidative Stress and Nrf2 Signaling Studies

The biphasic dose-response of 12-ZE-HODE—cytotoxic at high doses yet cytoprotective at sublethal concentrations via Nrf2 pathway activation [4]—positions this compound as a valuable tool for investigating hormetic cellular responses to lipid peroxidation products. Researchers studying skin biology, photoprotection, or the Keap-1/Nrf2/ARE axis should consider 12-HODE for dose-response experiments designed to delineate the threshold between adaptive antioxidant signaling and oxidative damage.

Application

Selection Property

Validation Focus

PPARγ pathway agonist research

Regioisomer-specific PPARγ activation profile

Reporter assay response and ligand-binding confirmation

Inflammatory lipid mediator studies

Functional dichotomy (pro-inflammatory vs. resolving context)

Adipose tissue explant response and OXLAM quantification

Lipidomics/oxidized lipid analysis

Defined chromatographic and mass spectrometric features

LC-MS isomer resolution and endogenous metabolite detection

Nrf2/ARE signaling research

Biphasic dose-response characteristics

Cytotoxicity/cytoprotection threshold determination

• [1] Umeno A, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20194242. View Source
• [2] Contreras GA, et al. Lipolysis modulates the biosynthesis of inflammatory lipid mediators derived from linoleic acid in adipose tissue of periparturient dairy cows. J Dairy Sci. 2020;103(2):1944-1955. View Source
• [3] ACS Publications. Fatty Acid Oxidation Products in Plant Oils. 2023. View Source
• [4] Yoshida Y, et al. Singlet-oxygen-derived products from linoleate activate Nrf2 signaling in skin cells. Free Radic Biol Med. 2015;79:164-175. View Source